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Compound of Interest

Compound Name: Dodecyl glycinate

Cat. No.: B3321770

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Sodium Dodecyl
Glycinate (SDG), an amino acid-based surfactant, as a collector in the flotation of various
minerals. This document includes detailed experimental protocols, quantitative data
summaries, and mechanistic diagrams to guide research and development in mineral
processing and related fields.

Introduction

Sodium Dodecyl Glycinate (SDG) is an anionic surfactant that has shown significant promise
as a selective collector in mineral flotation. Its unique structure, featuring a hydrophilic amino
acid head group and a hydrophobic dodecy! tail, allows for specific interactions with mineral
surfaces, leading to effective separation of valuable minerals from gangue. This document
outlines the application of SDG in the flotation of non-metallic minerals, with a focus on
carbonates and silicates, and explores its potential for other mineral systems.

Applications in Mineral Flotation

Sodium Dodecyl Glycinate has been primarily investigated as a collector for non-metallic
minerals, particularly those found in molybdenum tailings, such as dolomite, calcite, diopside,
albite, and phlogopite.[1] It has demonstrated superior performance in terms of recovery and
dosage reduction compared to conventional collectors like dodecylamine and sodium oleate.[1]
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Key Advantages:

» High Selectivity: SDG exhibits selective adsorption onto different mineral surfaces, enabling
the separation of minerals with similar properties.

e Reduced Dosage: In several applications, SDG has been shown to be effective at lower
concentrations compared to traditional collectors, leading to cost savings and reduced
environmental impact.[1]

» Biodegradability: As an amino acid-based surfactant, SDG is expected to have better
biodegradability compared to some conventional flotation reagents.

Limitations:

o Weak Foaming: SDG has relatively weak foaming properties and often requires the addition
of a frother, such as dodecylamine, for optimal flotation performance.[1]

Data Presentation
Flotation Recovery of Non-Metallic Minerals with
Sodium Dodecyl Glycinate
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Collector Flotation

Mineral pH Reference
Dosage (glt) Recovery (%)
Dolomite 200 ~90 7 [1]
Calcite 200 ~85 7 [1]
Diopside 200 ~75 7 [1]
Albite 200 ~60 7 [1]
Phlogopite 200 ~40 7 [1]
Dolomite 400 >95 7 [1]
Calcite 400 >90 7 [1]
Diopside 400 ~85 7 [1]
Albite 400 ~70 7 [1]
Phlogopite 400 ~50 7 [1]

Comparison of Sodium Dodecyl Glycinate with
Conventional Collectors

Collector Flotation

Mineral Collector Reference
Dosage (glt) Recovery (%)
Non-metallic Sodium Dodecyl
_ _ _ 300 ~85 [1]
minerals mix Glycinate
Non-metallic Dodecylamine +
_ _ _ 400 ~82 [1]
minerals mix Sodium Oleate

Experimental Protocols
Synthesis of Sodium Dodecyl Glycinate (SDG)

This protocol is a generalized procedure based on the Schotten-Baumann reaction for the
synthesis of N-acyl amino acids.
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Materials:

e Glycine

e Sodium Hydroxide (NaOH)

o Dodecanoyl chloride

e Acetone

 Hydrochloric acid (HCI)

e Deionized water

o Reaction vessel with mechanical stirrer and dropping funnel

e pH meter

o Filtration apparatus

e Drying oven

Procedure:

e Preparation of Sodium Glycinate Solution:

o Dissolve a specific molar amount of glycine in deionized water in the reaction vessel.

o Slowly add an equimolar amount of a concentrated sodium hydroxide solution while
stirring to form sodium glycinate. Maintain the temperature below 10°C.

e Acylation Reaction:

o In a separate beaker, dissolve an equimolar amount of dodecanoyl chloride in acetone.

o Slowly add the dodecanoyl chloride solution to the sodium glycinate solution in the
reaction vessel using a dropping funnel, while maintaining vigorous stirring and keeping
the temperature below 10°C.
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o Simultaneously, add a sodium hydroxide solution to the reaction mixture to maintain the
pH between 9 and 10.

e Reaction Completion and Product Precipitation:

o After the addition of dodecanoyl chloride is complete, continue stirring the mixture for 2-3
hours at room temperature.

o Acidify the reaction mixture to approximately pH 2 with hydrochloric acid to precipitate the
N-dodecylglycine.

o Purification:

o Collect the precipitate by filtration and wash it thoroughly with cold deionized water to
remove any unreacted starting materials and salts.

o Recrystallize the N-dodecylglycine from an appropriate solvent (e.g., ethanol/water
mixture) to achieve high purity.

e Salt Formation:
o Dissolve the purified N-dodecylglycine in ethanol.

o Add an equimolar amount of a concentrated sodium hydroxide solution to neutralize the
carboxylic acid and form sodium dodecyl glycinate.

o Evaporate the solvent to obtain the solid sodium dodecyl glycinate.
e Drying:

o Dry the final product in a vacuum oven at a suitable temperature (e.g., 60°C) until a
constant weight is achieved.

Pure Mineral Flotation Protocol

This protocol is adapted from the methodology used for the flotation of non-metallic minerals
from molybdenum tailings.[1]
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Materials and Equipment:

Pure mineral samples (e.g., dolomite, calcite, quartz), ground to a desired particle size (e.g.,
=74 pm)

e Sodium Dodecyl Glycinate (SDG) stock solution (e.g., 1 g/L)
o Frother solution (e.g., 0.5% dodecylamine)
e pH regulators (e.g., HCl and NaOH solutions)
o Laboratory flotation machine with a flotation cell (e.g., 0.5 L capacity)
e Mechanical stirrer
 Filtration apparatus
e Drying oven
e Analytical balance
Procedure:
e Pulp Preparation:
o Add a specific weight of the pure mineral sample (e.g., 2.0 g) to the flotation cell.

o Add a measured volume of deionized water to achieve the desired pulp density (e.g., 35
mL for a 40 mL cell).

o Stir the pulp for a set time (e.g., 2 minutes) at a specific impeller speed (e.g., 1800 rpm) to
ensure proper dispersion.

e pH Adjustment:
o Measure the pH of the pulp.

o Add the pH regulator dropwise to adjust the pulp to the desired pH (e.g., pH 7).
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o Condition the pulp for a set time (e.g., 3 minutes) after pH adjustment.

Collector Addition and Conditioning:

o Add the desired volume of the SDG stock solution to the pulp to achieve the target
collector concentration.

o Condition the pulp with the collector for a specific period (e.g., 3 minutes).

Frother Addition and Conditioning:
o Add the frother solution to the pulp.
o Condition the pulp for a shorter period (e.g., 1 minute).

Flotation:

o Start the air supply to the flotation cell at a constant flow rate.

o Collect the froth for a predetermined time (e.g., 5 minutes).

Product Collection and Analysis:
o Collect the floated (concentrate) and non-floated (tailings) fractions separately.
o Filter, dry, and weigh both the concentrate and the tailings.

o Calculate the flotation recovery using the following formula: Recovery (%) = (Weight of
concentrate / (Weight of concentrate + Weight of tailings)) * 100

Zeta Potential Measurement Protocol

Materials and Equipment:
e Fine mineral particles (-5 pum)
e Deionized water

e pH regulators (HCIl and NaOH)
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e Sodium Dodecyl Glycinate (SDG) solution
e Zeta potential analyzer

o Beakers and magnetic stirrer

Procedure:

e Sample Preparation:

o Prepare a dilute suspension of the fine mineral particles in deionized water (e.g., 0.01
wit%).

o Use an ultrasonic bath to disperse the particles and break up any agglomerates.
o Measurement without Collector:

o Measure the zeta potential of the mineral suspension at various pH values (e.g., from 2 to
12) to determine the isoelectric point (IEP) of the mineral.

o For each pH value, allow the suspension to equilibrate for a few minutes before
measurement.

o Measurement with Collector:
o Prepare a mineral suspension as in step 1.
o Add a specific concentration of the SDG solution to the suspension.

o Measure the zeta potential of the mineral suspension in the presence of the collector at
various pH values.

o Data Analysis:

o Plot the zeta potential as a function of pH for both conditions (with and without the
collector).
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o Analyze the shift in the IEP and the changes in surface charge to understand the
adsorption mechanism of SDG on the mineral surface.

Mandatory Visualizations
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Fig. 1: Experimental workflow for mineral flotation using Sodium Dodecyl Glycinate.
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Fig. 2: Proposed adsorption mechanism of SDG on mineral surfaces.

Application to Other Minerals (Theoretical)

While extensive research on the application of Sodium Dodecyl Glycinate for the flotation of
minerals like hematite and fluorite is limited, theoretical considerations suggest its potential.

o Hematite: The surface of hematite is positively charged at acidic pH. The anionic carboxylate
group of SDG could electrostatically interact with the hematite surface under these
conditions. Furthermore, the amino group might also participate in hydrogen bonding with
surface hydroxyl groups. Therefore, SDG could potentially act as a collector for hematite in
an acidic medium.

e Fluorite: The surface of fluorite is rich in calcium ions. The carboxylate group of SDG can
form strong chemical bonds with calcium ions, similar to its interaction with calcite and
dolomite. This suggests that SDG could be an effective collector for fluorite.

Proposed Starting Protocol for Hematite/Fluorite Flotation: A similar protocol to the one
described in section 4.2 can be used as a starting point for investigating the flotation of
hematite and fluorite with SDG. Key parameters to optimize would include:

e pH: For hematite, an acidic pH range (e.g., 4-6) should be investigated. For fluorite, a neutral
to slightly alkaline pH range (e.g., 7-9) is a reasonable starting point.
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o Collector Dosage: A dosage range of 100-500 g/t can be explored initially.

o Frother: A suitable frother, such as MIBC (Methyl Isobutyl Carbinol) or a short-chain alcohol,
should be used.

Conclusion

Sodium Dodecyl Glycinate is a promising, selective, and potentially more environmentally
friendly collector for the flotation of non-metallic minerals. The provided application notes and
protocols offer a solid foundation for researchers to explore its use in various mineral
processing applications. Further research is warranted to fully elucidate its effectiveness on a
wider range of minerals, including hematite and fluorite, and to optimize flotation conditions for
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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